methyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate

• IUPAC Name: methyl 3-amino-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C11H11N3O2/c1-16-11(15)9-7-14(13-10(9)12)8-5-3-2-4-6-8/h2-7H,1H3,(H2,12,13)
• InChI Key: RGPWKLUCJYFFHE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(N=C1N)C2=CC=CC=C2
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

“Methyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate” is a compound that belongs to the family of pyrazole derivatives. Pyrazoles are bioactive agents and find a wide range of applications in the pharmaceutical and agrochemical industries. They are important raw materials and intermediates used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms. The structure of the pyrazole nucleus can be modified with a number of substituents that greatly influence its physical, photophysical, and biological properties.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Future Directions

The future directions for “methyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate” and other pyrazole derivatives could include further exploration of their bioactive properties and potential applications in various fields of science. Their synthesis methods could also be optimized for better yields and selectivity.